Cas no 2171283-87-5 (ethyl (2R)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate)

• Product Name: ethyl (2R)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate
• CAS No: 2171283-87-5
• MF: C₇H₁₂ClNO₄S
• MW: 241.69248008728
• CID: 6362048
• PubChem ID: 98107759
• Update Time: 2025-10-31

ethyl (2R)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2R)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate
• 2171283-87-5
• EN300-1612177

• Inchi： 1S/C7H12ClNO4S/c1-2-13-7(10)6-4-3-5-9(6)14(8,11)12/h6H,2-5H2,1H3/t6-/m1/s1
• InChI Key： WCUNTJWGGDSJPD-ZCFIWIBFSA-N
• SMILES： ClS(N1CCC[C@@H]1C(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 241.0175567g/mol
• Monoisotopic Mass: 241.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (2R)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate

Introduction to Ethyl (2R)-1-(Chlorosulfonyl)Pyrrolidine-2-Carboxylate (CAS No. 2171283-87-5)

Ethyl (2R)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate, identified by its CAS number 2171283-87-5, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly the presence of a chlorosulfonyl group and a pyrrolidine core, make it a versatile intermediate for synthesizing various pharmacologically active agents.

The ethyl (2R)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate molecule exhibits interesting chemical properties that make it valuable in synthetic chemistry. The chlorosulfonyl group, for instance, is known for its reactivity and ability to participate in nucleophilic substitution reactions, which can be exploited to introduce diverse functional groups into the molecule. This property is particularly useful in the construction of complex molecular architectures required for drug design.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced efficacy and reduced side effects compared to their racemic counterparts. The (2R) configuration of the pyrrolidine ring in ethyl (2R)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate makes it a valuable building block for enantioselective synthesis. Researchers have leveraged this compound to develop novel chiral intermediates that are crucial for the synthesis of non-racemic pharmaceuticals.

The pharmaceutical industry has been actively exploring new therapeutic agents, and ethyl (2R)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate has emerged as a key intermediate in several drug discovery programs. Its structural motif is found in various bioactive molecules that target different disease pathways. For instance, derivatives of this compound have shown promise in the development of drugs for treating neurological disorders, cardiovascular diseases, and infectious diseases.

One of the most compelling aspects of ethyl (2R)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate is its role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, and their inhibition is a common strategy in drug development. Researchers have utilized this compound to develop novel protease inhibitors that exhibit high selectivity and potency. These inhibitors have shown significant promise in preclinical studies and are being evaluated for their potential therapeutic applications.

The synthesis of ethyl (2R)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a chiral auxiliary that is later introduced into the pyrrolidine scaffold. The chlorosulfonylation step is a critical step in this synthesis, as it introduces the chlorosulfonyl group into the molecule. This step requires careful optimization to ensure high yield and purity.

In addition to its pharmaceutical applications, ethyl (2R)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate has found utility in materials science. Its unique chemical properties make it a suitable candidate for developing new materials with specific functionalities. For example, researchers have explored its use in creating polymers with enhanced thermal stability and mechanical strength. These materials could find applications in various industries, including aerospace and automotive.

The growing interest in green chemistry has also influenced the synthesis of ethyl (2R)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. One approach involves using biocatalysis, where enzymes are employed to catalyze key reactions under mild conditions. This method not only improves efficiency but also aligns with the principles of sustainable chemistry.

The future prospects of ethyl (2R)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate are promising, with ongoing research expected to uncover new applications and derivatives. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in drug discovery and material science. The combination of its unique structural features and reactivity makes it a cornerstone molecule in modern chemical research.